Cas no 1219802-03-5 (2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID)

• Product Name: 2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID
• CAS No: 1219802-03-5
• MF: C₅H₁₀O₄
• MW: 141.173634052277
• CID: 1066106
• Update Time: 2025-06-08

2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(hydroxymethyl-d2)propionic-3,3,3-d3?Acid
• 2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID

• Inchi： 1S/C5H10O4/c1-5(2-6,3-7)4(8)9/h6-7H,2-3H2,1H3,(H,8,9)/i1D3,2D2,3D2
• InChI Key： PTBDIHRZYDMNKB-NCKGIQLSSA-N
• SMILES： C(O)(=O)C(C([2H])([2H])O)(C([2H])([2H])O)C([2H])([2H])[2H]

Additional information on 2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID

2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID (CAS No. 1219802-03-5): A Comprehensive Overview

2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID (CAS No. 1219802-03-5) is a deuterated analog of malonic acid, specifically designed for use in various scientific and pharmaceutical applications. This compound is characterized by its unique isotopic labeling, which makes it an invaluable tool in research and development. The deuterium atoms (D) in the molecule provide enhanced stability and distinct spectroscopic properties, making it particularly useful in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The chemical structure of 2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID consists of a central carboxylic acid group flanked by two hydroxymethyl groups, each labeled with deuterium. This configuration imparts specific physical and chemical properties that are advantageous in various analytical techniques. The deuterium labeling also helps in reducing the metabolic degradation of the compound, which is crucial in pharmacological studies.

In recent years, the use of deuterated compounds has gained significant attention in the pharmaceutical industry. Deuterium-labeled molecules have been shown to exhibit altered pharmacokinetic profiles compared to their non-deuterated counterparts. This can lead to improved drug efficacy and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of certain drugs showed enhanced stability and prolonged half-lives in vivo.

2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID has found applications in several areas of research and development. In medicinal chemistry, it is used as a building block for the synthesis of more complex deuterated molecules. These molecules are then tested for their pharmacological properties and potential therapeutic applications. The compound's unique isotopic labeling allows researchers to track its behavior in biological systems with high precision.

In addition to its use in drug development, 2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID is also employed in metabolic studies. Deuterium-labeled compounds can be used to trace metabolic pathways and understand the fate of specific molecules within cells and organisms. This information is crucial for developing new therapeutic strategies and optimizing existing ones.

The synthesis of 2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID involves several steps that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic methods have made it possible to produce this compound on a larger scale while maintaining its isotopic integrity. Techniques such as catalytic deuteration and selective hydrogenation have been particularly effective in this regard.

In the field of analytical chemistry, 2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID serves as an internal standard for quantitative analysis. Its distinct isotopic signature allows for accurate quantification of target analytes in complex matrices. This is particularly useful in environmental monitoring and clinical diagnostics where precision is paramount.

The safety profile of 2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID has been extensively studied. It is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks.

In conclusion, 2,2-BIS(HYDROXYMETHYL-D2)PROPIONIC-3,3,3-D3 ACID (CAS No. 1219802-03-5) is a versatile and valuable compound with a wide range of applications in scientific research and pharmaceutical development. Its unique isotopic labeling makes it an essential tool for advancing our understanding of molecular behavior and developing new therapeutic strategies. As research continues to evolve, the importance of deuterated compounds like this one will only continue to grow.